Cas no 126743-40-6 (1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(4-methylphenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(4-methylphenyl)-
• CAS No: 126743-40-6
• MF: C₂₂H₂₄N₆
• MW: 372.466163635254
• CID: 1220585
• Update Time: 2024-08-05

1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,3'-(1,4-butanediyl)bis[5-(4-methylphenyl)-

• Inchi： 1S/C22H24N6/c1-15-7-11-17(12-8-15)21-23-19(25-27-21)5-3-4-6-20-24-22(28-26-20)18-13-9-16(2)10-14-18/h7-14H,3-6H2,1-2H3,(H,23,25,27)(H,24,26,28)
• InChI Key： LNKWPBQRIVWELZ-UHFFFAOYSA-N
• SMILES： C(C1N=C(C2=CC=C(C)C=C2)NN=1)CCCC1N=C(C2=CC=C(C)C=C2)NN=1

Computed Properties

• Exact Mass: 372.20652

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 656.7±65.0 °C(Predicted)
• PSA: 83.14
• pka: 9.98±0.40(Predicted)